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Compound of Interest

Compound Name: 11-Tricosene

Cat. No.: B1239029

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of 11-Tricosene, a long-chain alkene, is crucial for maintaining laboratory
safety and ensuring environmental compliance. This guide provides a comprehensive, step-by-
step operational plan for its disposal, aligning with general best practices for chemical waste
management in a laboratory setting.

Hazardous Waste Determination

Before disposal, laboratory personnel must perform a hazardous waste determination.[1] 11-
Tricosene is a non-halogenated hydrocarbon.[2][3] Based on available safety data for the
closely related isomer, cis-9-tricosene, it has a flash point greater than 110°C (230°F), which is
above the 60°C (140°F) threshold for ignitability as defined by the Resource Conservation and
Recovery Act (RCRA). Therefore, it is unlikely to be classified as a characteristic hazardous
waste for ignitability. It is not typically found on the EPA's F, K, P, or U lists of hazardous
wastes.[4][5] However, it is imperative to consult your institution's specific guidelines and the
chemical's Safety Data Sheet (SDS) to confirm its classification, as it may be regulated under
local or state rules.[6]

Quantitative Data for 11-Tricosene Disposal

The following table summarizes key quantitative data relevant to the safe handling and
disposal of 11-Tricosene.
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Property

Value

Significance for Disposal

Chemical Formula

C23Ha4e

Indicates it is a long-chain,
non-halogenated hydrocarbon.
This is key for waste stream

segregation.

Physical State

Liquid

Dictates the type of waste
container needed (i.e., for

liquids).

Solubility in Water

Insoluble

Prohibits disposal down the
drain.[7][8]

Flash Point

> 110 °C /> 230 °F (for cis-9-

Tricosene)

Suggests it is not an ignitable
hazardous waste under RCRA,
which simplifies storage
requirements (must be

confirmed with specific SDS).

[9]

Hazard Classification

Generally not listed as
hazardous waste. May be

classified as a skin sensitizer.

Determines the required
labeling and handling
precautions. Always check the
specific SDS.

Experimental Protocol: Waste Segregation and

Collection

The primary protocol for the disposal of 11-Tricosene involves its collection as a non-

halogenated organic solvent waste.

Materials:

o Dedicated, properly labeled waste container (chemically compatible, e.g., high-density

polyethylene)
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e Hazardous waste labels (as provided by your institution's Environmental Health and Safety
department)

o Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate chemical-
resistant gloves.

Procedure:

» Container Selection: Obtain a suitable waste container from your institution's EHS
department. Ensure it is clean, in good condition, and has a secure, leak-proof cap.[3]

» Labeling: Before adding any waste, affix a hazardous waste label to the container. Fill out all
required information, including the full chemical name ("11-Tricosene"), and the names of
any other chemicals if it is a mixture. Do not use abbreviations.[3]

» Waste Collection: In a well-ventilated area, such as a chemical fume hood, carefully pour the
11-Tricosene waste into the designated container. Avoid splashing.

e Segregation:Crucially, do not mix 11-Tricosene with halogenated solvents.[2][7] Keep
halogenated and non-halogenated waste streams separate to facilitate proper disposal and
recycling.[2]

o Container Management: Keep the waste container securely closed when not in use.[3][8]
Store it in a designated satellite accumulation area within the laboratory.

o Request for Pickup: Once the container is nearly full (do not overfill), submit a waste pickup
request to your institution's EHS department according to their procedures.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 11-Tricosene.

Caption: Disposal workflow for 11-Tricosene.

This comprehensive approach ensures that the disposal of 11-Tricosene is conducted safely,
efficiently, and in accordance with regulatory requirements, thereby protecting laboratory
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personnel and the environment. Always prioritize consulting your institution's specific waste
management policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. eCFR :: 40 CFR 262.11 -- Hazardous waste determination and recordkeeping. [ecfr.gov]
. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

. braun.matse.illinois.edu [braun.matse.illinois.edu]

. actenviro.com [actenviro.com]

. epa.gov [epa.gov]

. fishersci.com [fishersci.com]

. 7.2 Organic Solvents [ehs.cornell.edu]

. louisville.edu [louisville.edu]

°
(o] (0] ~ (o)) ()] EEN w N =

. EPA Hazardous Waste Codes | UGA Environmental Safety Division [esd.uga.edu]

 To cite this document: BenchChem. [Proper Disposal of 11-Tricosene: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239029#11-tricosene-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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